Cas no 1006353-07-6 (N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide)

• Product Name: N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide
• CAS No: 1006353-07-6
• MF: C₈H₁₁F₃N₄O
• MW: 236.194351434708
• MDL: MFCD08556278
• CID: 4558819
• PubChem ID: 42574048
• Update Time: 2025-05-21

N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide Chemical and Physical Properties

Names and Identifiers

• (1E)-N'-hydroxy-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanimidamide
• N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide

• MDL： MFCD08556278
• Inchi： 1S/C8H11F3N4O/c1-5-4-6(8(9,10)11)13-15(5)3-2-7(12)14-16/h4,16H,2-3H2,1H3,(H2,12,14)
• InChI Key： LTFYWOXFTARCKJ-UHFFFAOYSA-N
• SMILES： N1(CCC(NO)=N)C(C)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide

Comprehensive Overview of N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide (CAS No. 1006353-07-6)

The compound N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide, identified by its CAS number 1006353-07-6, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique pyrazole core substituted with a trifluoromethyl group, a structural motif known for enhancing metabolic stability and bioavailability. The hydroxypropanimidamide moiety further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in how N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide can be leveraged to develop novel enzyme inhibitors or antimicrobial agents. Its CAS No. 1006353-07-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and biochemical studies.

The synthesis of N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide involves multi-step organic reactions, often starting from 5-methyl-3-(trifluoromethyl)-1H-pyrazole. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods.

From a commercial perspective, CAS 1006353-07-6 is gaining traction among suppliers specializing in high-value intermediates. Its applications extend to crop protection formulations, where trifluoromethyl pyrazoles are known to enhance pesticidal activity. Regulatory compliance and safety data sheets (SDS) for this compound are meticulously maintained to ensure adherence to global standards.

Emerging trends in AI-driven drug design have also spotlighted N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide as a candidate for virtual screening. Computational models predict its potential interactions with biological targets, accelerating hit-to-lead optimization. This aligns with the broader shift toward precision medicine and targeted therapies.

In summary, N'-hydroxy-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanimidamide (CAS 1006353-07-6) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceuticals to agrochemicals—underscore its importance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture.